(Z)-2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-phenylthiazolidin-2-ylidene)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(Z)-2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-phenylthiazolidin-2-ylidene)acetamide” is a chemical compound that has been studied for its potential anticancer activity . It is a derivative of 2- (4-Oxo-3-arylthiazolidin-2-ylidene)acetamide .
Synthesis Analysis
This compound is synthesized by the reaction of 2-cyano-N-furan-2-ylmethyl-3-sulfanyl-3-arylaminoacrylamides with chloroacetic acid, ethyl 3-aryl-2-bromopropanates, and acetylenedicarboxylic acid esters . It can also react with pyridinecarbaldehydes and 5-arylfurfural to form the corresponding 5-heterylidene derivatives .Molecular Structure Analysis
The molecular formula of this compound is C17H13N3O3S, and it has a molecular weight of 339.37.Chemical Reactions Analysis
As mentioned in the synthesis analysis, this compound can react with pyridinecarbaldehydes and 5-arylfurfural to form the corresponding 5-heterylidene derivatives .Scientific Research Applications
Synthesis and Anticancer Activity
Research has shown that derivatives of 2-(4-Oxo-3-arylthiazolidin-2-ylidene)acetamide, which include "(Z)-2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-phenylthiazolidin-2-ylidene)acetamide," have been synthesized and tested for their anticancer properties. These compounds exhibited potent and selective cytotoxic effects against various leukemia cell lines, demonstrating their potential as anticancer agents (Horishny et al., 2021). Another study focused on the synthesis of similar derivatives, emphasizing their antitumor activity and identifying specific compounds with selective inhibition against certain cancer cell lines (Kryshchyshyn-Dylevych, 2020).
Antiviral and Anti-inflammatory Properties
Some derivatives have also been shown to exhibit moderate antiviral activity, further underscoring the versatility of these compounds in therapeutic applications. The unique structural features of these molecules contribute to their biological activities, presenting a promising avenue for developing new antiviral agents (Kaminskyy et al., 2014). Moreover, there has been research on the anti-inflammatory properties of thiazolidinone derivatives, suggesting potential applications in the treatment of inflammation-related conditions (Nikalje et al., 2015).
Structural and Synthetic Studies
The synthesis and structural analysis of these compounds have been crucial in understanding their chemical behavior and potential as bioactive molecules. Studies have described the synthesis of thiazolidinone derivatives, including detailed structural characterization and exploration of their biological activities, providing insights into the design of more effective therapeutic agents (Mabkhot et al., 2019).
Future Directions
properties
IUPAC Name |
(2Z)-2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N3O3S/c18-9-14(16(22)19-10-13-7-4-8-23-13)17-20(15(21)11-24-17)12-5-2-1-3-6-12/h1-8H,10-11H2,(H,19,22)/b17-14- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CECZDCNMSFFCIE-VKAVYKQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=C(C#N)C(=O)NCC2=CC=CO2)S1)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=O)N(/C(=C(\C#N)/C(=O)NCC2=CC=CO2)/S1)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.